Cas no 1805572-90-0 (4-Chloro-6-fluoronicotinonitrile)

• Product Name: 4-Chloro-6-fluoronicotinonitrile
• CAS No: 1805572-90-0
• MF: C₆H₂ClFN₂
• MW: 156.54488325119
• CID: 4902200
• Update Time: 2025-06-18

4-Chloro-6-fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoronicotinonitrile
• AMY17072

• Inchi： 1S/C6H2ClFN2/c7-5-1-6(8)10-3-4(5)2-9/h1,3H
• InChI Key： ZKMAIFVUWQXBCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C#N)F

Computed Properties

• Exact Mass: 155.989
• Monoisotopic Mass: 155.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-6-fluoronicotinonitrile

Professional Introduction to 4-Chloro-6-fluoronicotinonitrile (CAS No. 1805572-90-0)

4-Chloro-6-fluoronicotinonitrile, with the chemical formula C₆H₃ClFNCN, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1805572-90-0, has garnered attention due to its versatile structural properties and potential applications in the development of novel bioactive molecules.

The molecular structure of 4-Chloro-6-fluoronicotinonitrile features a pyridine core substituted with a chlorine atom at the 4-position and a fluorine atom at the 6-position, further functionalized by a nitrile group. This specific arrangement imparts unique reactivity, making it a valuable building block for synthetic chemists. The presence of both halogen atoms enhances its utility in cross-coupling reactions, which are pivotal in constructing complex organic frameworks.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated pyridines due to their role in modulating biological pathways. Studies have demonstrated that compounds incorporating such motifs often exhibit enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of 4-Chloro-6-fluoronicotinonitrile have been explored as potential inhibitors of enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of 4-Chloro-6-fluoronicotinonitrile is its adaptability in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with diverse pharmacological profiles. A notable example is its use in generating kinase inhibitors, where the electron-withdrawing nature of the nitrile group and the electron-donating effects of fluorine contribute to optimal interactions with the active sites of kinases. This has led to the discovery of several lead compounds that are currently undergoing further optimization for therapeutic applications.

The agrochemical sector has also benefited from the versatility of 4-Chloro-6-fluoronicotinonitrile. Its structural features make it a suitable precursor for synthesizing novel pesticides and herbicides. These compounds often exhibit improved efficacy against resistant strains of weeds and pests while maintaining environmental safety. The incorporation of fluorine into agrochemicals has been particularly effective in enhancing their metabolic stability, ensuring prolonged activity in field conditions.

The synthesis of 4-Chloro-6-fluoronicotinonitrile typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined the process, enabling high yields and purity levels essential for industrial applications. Recent advancements in catalytic systems have further refined these procedures, reducing reaction times and minimizing byproduct formation.

The growing body of research on halogenated pyridines underscores the importance of compounds like 4-Chloro-6-fluoronicotinonitrile. Investigations into their mechanisms of action have provided insights into how these molecules interact with biological systems at a molecular level. This knowledge is crucial for designing drugs that are not only effective but also safe and well-tolerated by patients. Additionally, computational modeling techniques have been employed to predict the behavior of these compounds, aiding in rational drug design.

In conclusion, 4-Chloro-6-fluoronicotinonitrile (CAS No. 1805572-90-0) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural attributes enable its use as a versatile intermediate in pharmaceuticals and agrochemicals, driving innovation across multiple sectors. As research continues to uncover new applications for this compound, its significance is expected to grow even further, solidifying its place as a key player in synthetic chemistry and molecular medicine.